Cas no 1534377-39-3 (N-[2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide)

• Product Name: N-[2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide
• CAS No: 1534377-39-3
• MF: C₁₄H₂₂BNO₅S
• MW: 327.204183101654
• MDL: MFCD31916479
• CID: 4608844
• PubChem ID: 90030987
• Update Time: 2025-06-13

N-[2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide
• N-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide
• YXKKYTCXFCNSBN-UHFFFAOYSA-N
• Methanesulfonamide, N-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• D93966
• SCHEMBL15556922
• 1534377-39-3
• AKOS037644942
• AS-55530
• N-[2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide

• MDL： MFCD31916479
• Inchi： 1S/C14H22BNO5S/c1-13(2)14(3,4)21-15(20-13)10-7-8-11(12(9-10)19-5)16-22(6,17)18/h7-9,16H,1-6H3
• InChI Key： YXKKYTCXFCNSBN-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 327.1311741g/mol
• Monoisotopic Mass: 327.1311741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.2

Additional information on N-[2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide

N-[2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide (CAS No. 1534377-39-3): A Comprehensive Overview

The compound N-[2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide (CAS No. 1534377-39-3) is a highly specialized boronic ester derivative with significant applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure, featuring a methanesulfonamide group and a dioxaborolane ring, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and pharmaceutical research.

In recent years, the demand for boron-containing compounds like 1534377-39-3 has surged due to their versatility in constructing complex molecules. Researchers and industries are increasingly focusing on sustainable synthesis and green chemistry, aligning with global trends toward environmentally friendly practices. This compound’s role in catalysis and bioconjugation has also sparked interest in targeted drug delivery systems, a hot topic in precision medicine.

The methoxy and methanesulfonamide functional groups in N-[2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide contribute to its stability and reactivity, making it suitable for high-throughput screening and combinatorial chemistry. Its CAS No. 1534377-39-3 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in R&D pipelines.

From a materials science perspective, this compound’s boronate ester moiety enables applications in sensors and polymers, particularly in developing smart materials responsive to environmental stimuli. The integration of AI-driven molecular design tools has further accelerated its adoption, as computational models predict its efficacy in structure-activity relationship (SAR) studies.

In summary, N-[2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide (CAS No. 1534377-39-3) exemplifies the convergence of chemical innovation and industrial applicability. Its relevance to biotechnology, nanotechnology, and catalysis ensures its continued prominence in scientific literature and commercial ventures.